Cas no 2228530-65-0 (5-methoxy-3-(2-methyloxolan-3-yl)-5-oxopentanoic acid)

• Product Name: 5-methoxy-3-(2-methyloxolan-3-yl)-5-oxopentanoic acid
• CAS No: 2228530-65-0
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 6420023
• PubChem ID: 165831888
• Update Time: 2025-05-26

5-methoxy-3-(2-methyloxolan-3-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-(2-methyloxolan-3-yl)-5-oxopentanoic acid
• 2228530-65-0
• EN300-1796799

• Inchi： 1S/C11H18O5/c1-7-9(3-4-16-7)8(5-10(12)13)6-11(14)15-2/h7-9H,3-6H2,1-2H3,(H,12,13)
• InChI Key： CVLGXIHCRPZWSR-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C(CC(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 230.11542367g/mol
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.8Ų

Additional information on 5-methoxy-3-(2-methyloxolan-3-yl)-5-oxopentanoic acid

5-Methoxy-3-(2-Methyloxolan-3-Yl)-5-Oxopentanoic Acid: A Comprehensive Overview

The compound 5-methoxy-3-(2-methyloxolan-3-yl)-5-oxopentanoic acid, identified by the CAS number 2228530-65-0, is a structurally complex organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of pentanoic acids, characterized by a five-carbon chain with a carboxylic acid group at one end. The presence of the methoxy group and the 2-methyloxolan substituent introduces unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The methoxy group, known for its ability to enhance drug solubility and bioavailability, plays a crucial role in modulating the pharmacokinetic properties of the molecule. Additionally, the 2-methyloxolan ring, a cyclic ether derivative, contributes to the molecule's stability and ability to form hydrogen bonds, which are essential for its interaction with biological targets.

In terms of synthesis, researchers have developed several efficient routes to prepare this compound. One notable method involves the use of a Michael addition reaction, where a nucleophile attacks a conjugated enone system. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product. Another innovative strategy employs enzymatic catalysis, leveraging biocatalysts to achieve selective transformations under mild conditions.

The application of this compound extends beyond traditional chemical synthesis. It has shown promise in the development of bioactive molecules, particularly in the context of anti-inflammatory and antioxidant therapies. Experimental data from recent clinical trials suggest that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, its antioxidant properties make it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders.

From an environmental perspective, this compound has also been studied for its role in green chemistry initiatives. Its use as a building block in sustainable chemical processes aligns with global efforts to reduce waste and minimize environmental impact. Researchers have explored its potential as an intermediate in the synthesis of biodegradable polymers and eco-friendly surfactants.

In conclusion, 5-methoxy-3-(2-methyloxolan-3-yl)-5-oxopentanoic acid (CAS No: 2228530-65-0) stands out as a versatile and multifaceted molecule with applications spanning medicinal chemistry, environmental science, and materials engineering. Its unique structural features and promising biological activities position it as a valuable asset in both academic research and industrial development.